N-(2,2-diethoxyethyl)-2-fluoro-N-methylaniline

• Molecular Formula: C13H20FNO2
• Molecular Weight: 241.30 g/mol
• IUPAC Name: N-(2,2-diethoxyethyl)-2-fluoro-N-methylaniline
• InChI: InChI=1S/C13H20FNO2/c1-4-16-13(17-5-2)10-15(3)12-9-7-6-8-11(12)14/h6-9,13H,4-5,10H2,1-3H3
• InChI Key: ONVDCVNCGCUJMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN(C)C1=CC=CC=C1F)OCC

Description

N-(2,2-diethoxyethyl)-2-fluoro-N-methylaniline is a useful research compound. Its molecular formula is C13H20FNO2 and its molecular weight is 241.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of N-(2,2-diethoxyethyl)-2-fluoroaniline (1.00 g, 4.40 mmol) in anhydrous DMF (10 mL) at 0° C. was added NaH (0.16 g, 6.60 mmol) portionwise. After 30 min, MeI (0.5 mL, 8.80 mmol) was added, and the mixture was stirred at room temperature overnight. The reaction mixture was extracted with EtOAc (2×100 mL), and the EtOAc solution was washed with water (50 mL) and brine (50 mL), dried over anhydrous Na2SO4, filtered, and evaporated to dryness under reduced pressure to give N-(2,2-diethoxyethyl)-2-fluoro-N-methylaniline (0.41 g, 38%) as a colorless oil. 1H NMR (400 MHz, CDCl3): δ 7.05-6.96 (m, 3 H), 6.83-6.81 (m, 1H), 4.69 (t, 1H, J=5.2 Hz), 3.72-3.64 (m, 2H), 3.55-3.49 (m, 2H), 3.33 (dd, 2H, J=5.2, 1.2 Hz), 2.97 (s, 3H), 1.19-1.53 (m, 6H).

Synthesis routes and methods II

Procedure details